Cas no 532965-56-3 (N-4-(benzyloxy)phenyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-4-(benzyloxy)phenyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 532965-56-3
• MF: C₂₀H₁₇N₃O₃S
• MW: 379.432283163071
• CID: 6558795
• Update Time: 2025-07-01

N-4-(benzyloxy)phenyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(benzyloxy)phenyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, 2,3-dihydro-5-oxo-N-[4-(phenylmethoxy)phenyl]-

• Inchi： 1S/C20H17N3O3S/c24-18(17-12-21-20-23(19(17)25)10-11-27-20)22-15-6-8-16(9-7-15)26-13-14-4-2-1-3-5-14/h1-9,12H,10-11,13H2,(H,22,24)
• InChI Key： LKSCONJSXPJKIT-UHFFFAOYSA-N
• SMILES： C12SCCN1C(=O)C(C(NC1=CC=C(OCC3=CC=CC=C3)C=C1)=O)=CN=2

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 11.50±0.70(Predicted)

Additional information on N-4-(benzyloxy)phenyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Chemical Compound CAS No. 532965-56-3: N-4-(benzyloxy)phenyl-5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide

The compound with CAS No. 532965-56-3, known as N-4-(benzyloxy)phenyl-5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a 1,3thiazolo[3,2-a]pyrimidine core fused with a benzene ring and a carboxamide group, which contributes to its unique chemical properties and bioactivity.

Recent studies have highlighted the importance of thiazolopyrimidines as scaffolds for drug discovery due to their ability to interact with various biological targets. The benzyloxyphenyl substituent in this compound adds complexity to its structure and may enhance its pharmacokinetic properties. Researchers have explored the potential of this compound as a modulator of protein kinases, which are critical in cellular signaling pathways involved in diseases such as cancer and inflammatory disorders.

The synthesis of N-4-(benzyloxy)phenyl-5-oxo... involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiazolopyrimidine core through cyclization reactions and the subsequent introduction of the benzyloxyphenyl group via nucleophilic substitution or coupling reactions. The optimization of these steps has been a focus of recent research to improve yield and purity.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits selective inhibition against certain kinases, making it a potential candidate for targeted therapies. Additionally, its ability to penetrate cellular membranes and interact with intracellular targets suggests favorable pharmacokinetic profiles. However, further studies are required to fully understand its mechanism of action and safety profile.

The application of computational chemistry tools has been instrumental in predicting the behavior of this compound within biological systems. Molecular docking studies have provided insights into how it binds to its target proteins, while quantum mechanical calculations have shed light on its electronic structure and reactivity. These computational approaches complement experimental data and accelerate the drug discovery process.

As research on N-4-(benzyloxy)phenyl... continues to progress, its potential as a therapeutic agent becomes increasingly evident. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in its development. With ongoing optimization and rigorous testing, this compound holds promise for addressing unmet medical needs in various therapeutic areas.

In conclusion, the compound CAS No. 532965-56-3 represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological activity make it a valuable candidate for further exploration in drug development. As research progresses, it is anticipated that this compound will contribute to the discovery of novel therapeutic agents that improve human health.